Cas no 87392-13-0 (4,5-Dehydro-leucine)

4,5-Dehydro-leucine structure
4,5-Dehydro-leucine structure
Product Name:4,5-Dehydro-leucine
CAS No:87392-13-0
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD00237695
CID:706804
PubChem ID:7000158
Update Time:2024-10-26

4,5-Dehydro-leucine Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoicacid, 2-amino-4-methyl-, (2S)-
    • (2S)-2-amino-4-methylpent-4-enoic acid
    • 4,5-Dehydro-L-leucine
    • H-4,5-Dehydro-Leu-OH
    • H-4005-Dehydro-Leu-OH
    • (2S)-2-amino-4-methyl-4-pentenoic acid
    • (S)-2-amino-4-methylpent-4-enoic acid
    • (S)-2-Methallylglycine
    • (S)-4,5-dehydroleucine
    • 4,5-dehydroleucine
    • 4-Pentenoicacid,2-amino-4-methyl-,(2S)
    • 4-Pentenoicacid,2-amino-4-methyl-,(S)
    • dehydro-L-Leucine
    • L-Methallylglycine
    • (2S)-2-Amino-4-methyl-4-pentenoic acid (ACI)
    • 4-Pentenoic acid, 2-amino-4-methyl-, (S)- (ZCI)
    • L-4,5-DehydroLeucine
    • L-Isopropenealanine
    • DTXSID60426469
    • H-Leu(4,5-dehydro)-OH
    • EN300-342665
    • 4,5-didehydro-l-leucine
    • AS-49230
    • 87392-13-0
    • SCHEMBL3617857
    • (S)-2-amino-4-methylpent-4-enoicacid
    • FD21883
    • AKOS006275514
    • MFCD00237695
    • PABWDKROPVYJBH-YFKPBYRVSA-N
    • H-deltaLeu-OH
    • 4,5-DEHYDRO-LEUCINE
    • 4,5-Dehydro-leucine
    • MDL： MFCD00237695
    • Inchi： 1S/C6H11NO2/c1-4(2)3-5(7)6(8)9/h5H,1,3,7H2,2H3,(H,8,9)/t5-/m0/s1
    • InChI Key： PABWDKROPVYJBH-YFKPBYRVSA-N
    • SMILES： [C@@H](N)(C(=O)O)CC(=C)C

Computed Properties

  • Exact Mass: 129.07900
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 1.06480

4,5-Dehydro-leucine Security Information

  • Storage Condition：-15°C

4,5-Dehydro-leucine Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4,5-Dehydro-leucine Pricemore >>

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4,5-Dehydro-leucine Production Method

Production Method 1

200132-62-3 200132-62-3
87392-13-0 87392-13-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  18 h, rt
Reference
Total synthesis of Alloviroidin
Taylor, Carol M. ; Kutty, Samuel K. ; Edagwa, Benson J., Organic Letters, 2019, 21(7), 2281-2284

Production Method 2

1461642-02-3 1461642-02-3
87392-13-0 87392-13-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Isopropanol ,  1,4-Dioxane ;  4 h, 90 °C
1.2 Reagents: Dowex 50W-X4
Reference
Diastereoselective amidoallylation of glyoxylic acid with chiral tert-butanesulfinamide and allylboronic acid pinacol esters: efficient synthesis of optically active γ,δ-unsaturated α-amino acids
Sugiyama, Shigeo; Imai, Saori; Ishii, Keitaro, Tetrahedron: Asymmetry, 2013, 24(18), 1069-1074

Production Method 3

87325-65-3 87325-65-3
87392-13-0 87392-13-0
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Catalysts: Aminoacylase Solvents: Water ;  24 h, pH 7.2, 33 °C
1.2 pH 1
Reference
Total synthesis of the death cap toxin phalloidin: Atropoisomer selectivity explained by molecular-dynamics simulations
Yao, Guiyang; Joswig, Jan-Oliver; Keller, Bettina G.; Suessmuth, Roderich D., Chemistry - A European Journal, 2019, 25(34), 8030-8034

4,5-Dehydro-leucine Raw materials

4,5-Dehydro-leucine Preparation Products

4,5-Dehydro-leucine Related Literature

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